Iridium(iii) hydrido complexes for the catalytic dehydrogenation of hydrazine borane†
Dalton Transactions Pub Date: 2016-10-11 DOI: 10.1039/C6DT03068H
Abstract
The synthesis of 3,5-disubstituted cyclometalated iridium(III) hydrido complexes of the type [3,5-R2(POCOP)IrHX] (3,5-R2(POCOP) = κ3-C5HR2-2,6-(OPtBu2)2 with R = t-Bu, COOMe; X = Cl, H) is described. All complexes were investigated in the catalytic dehydrogenation of hydrazine borane and compared with the unsubstituted compounds [(POCOP)IrHX] (X = Cl, H). All catalysts are highly active and recyclable, clearly maintaining hydrogen production activity. The dehydrogenation products were structurally characterised by solid state NMR and FTIR spectroscopy. Experimental observations were complemented by a dispersion-corrected DFT study to rationalise the mechanism of hydrazine borane dehydrogenation.
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Journal Name：Dalton Transactions
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